Cas no 689251-58-9 (Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]-)
689251-58-9 structure
Product Name:Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]-
CAS No:689251-58-9
MF:C12H15N3O
MW:217.267002344131
CID:1735775
Update Time:2024-11-27
Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]-
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- Inchi: 1S/C12H15N3O/c1-2-3-11-14-15-12(16-11)8-9-4-6-10(13)7-5-9/h4-7H,2-3,8,13H2,1H3
- InChI Key: AXZNECXEYQZYSG-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(CC2=NN=C(CCC)O2)C=C1
Computed Properties
- Exact Mass: 217.12165
Experimental Properties
- Density: 1.145±0.06 g/cm3(Predicted)
- Boiling Point: 403.5±47.0 °C(Predicted)
- PSA: 64.94
- pka: 4.34±0.10(Predicted)
Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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